Phloroglucinols and derivatives

Phloroglucinols are a class of trihydroxybenzenes with the molecular formula C6H3(OH)3, characterized by three hydroxyl groups attached to the benzene ring. These compounds are widely found in various plant species, particularly in bark, leaves, and fruits. They play important roles in plant secondary metabolism and have shown potential biological activities, such as antioxidant, anti-inflammatory, and antimicrobial properties. Derivatives of phloroglucinols include esters, ethers, and other modified forms that enhance their solubility or functional activity. These derivatives are often used in pharmaceuticals, cosmetics, and food additives due to their versatile applications. For instance, they can be incorporated into topical creams for skin care due to their anti-inflammatory effects, or as preservatives in food products because of their antimicrobial properties. In addition to their natural sources, phloroglucinols and their derivatives are also synthesized via chemical methods for industrial purposes. These synthetic routes allow for controlled modification, ensuring the production of compounds with desired physicochemical properties and biological activities.
Phloroglucinols and derivatives
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